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Compound of Interest

Compound Name: GAT-100

Cat. No.: B607604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GAT-100 is a potent, selective, and irreversible negative allosteric modulator (NAM) of the

Cannabinoid Receptor 1 (CB1R).[1] Its unique mechanism of action offers a promising avenue

for therapeutic intervention in various neurological and psychiatric disorders. Proper

preparation and storage of GAT-100 solutions are critical to ensure experimental reproducibility

and the integrity of research findings. This document provides detailed protocols and guidelines

for the preparation and storage of GAT-100 solutions for in vitro research applications.

GAT-100 Physicochemical Properties
A summary of the key physicochemical properties of GAT-100 is provided in the table below.

Property Value

Molecular Formula C₂₅H₂₈N₄OS

Molecular Weight 432.59 g/mol

Appearance Solid powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)
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GAT-100 Solution Preparation and Storage
The following tables provide a summary of recommended procedures for the preparation of

GAT-100 stock and working solutions, along with storage guidelines to maintain compound

stability.

Table 1: GAT-100 Stock Solution Preparation
Parameter Recommendation

Solvent Anhydrous Dimethyl Sulfoxide (DMSO)

Concentration 10 mM

Procedure

1. Equilibrate GAT-100 powder to room

temperature. 2. Weigh the required amount of

GAT-100 in a sterile microcentrifuge tube. 3.

Add the calculated volume of anhydrous DMSO

to achieve a 10 mM concentration. 4. Vortex

thoroughly for 1-2 minutes until the powder is

completely dissolved. 5. Briefly centrifuge to

collect the solution at the bottom of the tube.

Example

To prepare a 10 mM stock solution from 1 mg of

GAT-100 (MW: 432.59 g/mol ), dissolve it in

231.2 µL of DMSO.

Table 2: GAT-100 Working Solution Preparation
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Parameter Recommendation

Diluent Appropriate cell culture medium or assay buffer.

Concentration Range

Typically 1 nM - 10 µM for in vitro assays. The

final concentration should be optimized for the

specific cell type and assay.

Procedure

1. Thaw the 10 mM GAT-100 stock solution at

room temperature. 2. Perform serial dilutions of

the stock solution in the desired assay buffer or

cell culture medium to achieve the final working

concentrations. 3. Ensure the final DMSO

concentration in the assay is kept to a minimum

(typically ≤ 0.1%) to avoid solvent-induced

cellular toxicity.

Important Note
Prepare working solutions fresh for each

experiment from the stock solution.

Table 3: GAT-100 Storage and Stability
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Format
Storage
Temperature

Recommended
Duration

Notes

Solid Powder -20°C Up to 3 years

Store in a tightly

sealed container,

protected from light

and moisture.

4°C Up to 2 years
For shorter-term

storage.

10 mM Stock Solution

in DMSO
-80°C Up to 6 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month

For more frequent

use. Avoid more than

1-2 freeze-thaw

cycles.

Note on Stability: GAT-100 contains an isothiocyanate group, which can be susceptible to

degradation, particularly in the presence of nucleophiles or water. While specific long-term

stability data for GAT-100 in DMSO is not extensively published, general guidelines for

isothiocyanate-containing compounds suggest that storage in anhydrous DMSO at low

temperatures is crucial for maintaining stability.[2][3] It is recommended to use freshly prepared

working solutions and to handle stock solutions with care to minimize exposure to moisture and

frequent temperature changes.

Experimental Protocols
Protocol 1: Preparation of GAT-100 for Cell-Based
Assays
This protocol describes the preparation of GAT-100 working solutions for typical in vitro cell-

based assays, such as cAMP accumulation or β-arrestin recruitment assays.

Materials:
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GAT-100 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Appropriate cell culture medium or assay buffer (e.g., HBSS)

Procedure:

Prepare 10 mM GAT-100 Stock Solution:

Follow the procedure outlined in Table 1.

Prepare Intermediate Dilutions (if necessary):

Depending on the desired final concentrations, it may be convenient to prepare an

intermediate dilution from the 10 mM stock. For example, to prepare a 1 mM intermediate

stock, dilute the 10 mM stock 1:10 in anhydrous DMSO.

Prepare Working Solutions:

On the day of the experiment, thaw the 10 mM (or 1 mM) GAT-100 stock solution.

Perform serial dilutions in the appropriate cell culture medium or assay buffer to achieve

the desired final concentrations for your experiment.

Example for a 10 µM final concentration: Add 1 µL of 10 mM GAT-100 stock solution to

999 µL of assay buffer. This will result in a final DMSO concentration of 0.1%.

Vortex gently to mix.

Application to Cells:
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Add the prepared working solutions to your cell cultures as per your specific assay

protocol.

Visualizations
GAT-100 Solution Preparation Workflow

Stock Solution Preparation Working Solution Preparation Application

GAT-100 Powder Weigh Powder Add Anhydrous DMSO Vortex to Dissolve 10 mM Stock Solution Thaw Stock Solution Serial Dilution in Assay Buffer Working Solutions (e.g., 1 nM - 10 µM) Cell-Based Assay

Click to download full resolution via product page

Caption: Workflow for GAT-100 solution preparation.

GAT-100 Signaling Pathway as a CB1R Negative
Allosteric Modulator
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Caption: GAT-100's negative allosteric modulation of CB1R signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b607604?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9948526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9948526/
https://2024.sci-hub.se/8197/883e3d7b779d9f879df70ec5d1841484/cirilli2020.pdf
https://www.thaiscience.info/journals/Article/SONG/10977685.pdf
https://www.benchchem.com/product/b607604#gat-100-solution-preparation-and-storage
https://www.benchchem.com/product/b607604#gat-100-solution-preparation-and-storage
https://www.benchchem.com/product/b607604#gat-100-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607604?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

